Cas no 923073-55-6 (N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide)

• Product Name: N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide
• CAS No: 923073-55-6
• MF: C₂₀H₂₃N₃O₄S₂
• MW: 433.544322252274
• CID: 5497300
• PubChem ID: 18584100
• Update Time: 2025-10-28

N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• VU0497377-1
• F2768-0348
• N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{[(furan-2-yl)methyl](methyl)sulfamoyl}benzamide
• AKOS024679002
• N-(4-tert-butyl-1,3-thiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
• N-(4-(tert-butyl)thiazol-2-yl)-4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)benzamide
• 923073-55-6
• N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

• Inchi： 1S/C20H23N3O4S2/c1-20(2,3)17-13-28-19(21-17)22-18(24)14-7-9-16(10-8-14)29(25,26)23(4)12-15-6-5-11-27-15/h5-11,13H,12H2,1-4H3,(H,21,22,24)
• InChI Key： KVZARJLSFHMDLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C(C)(C)C)=O)=CC=1)(N(C)CC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 433.11299857g/mol
• Monoisotopic Mass: 433.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide

Comprehensive Overview of N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 923073-55-6)

N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide (CAS No. 923073-55-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse applications in drug discovery and crop protection. The presence of a thiazole ring, a furan moiety, and a tert-butyl group in its structure contributes to its distinct physicochemical properties and reactivity.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds like 923073-55-6, particularly in the context of targeted drug design and enzyme inhibition. Researchers are actively exploring its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known bioactive molecules. The compound's molecular weight and lipophilicity parameters suggest favorable drug-likeness characteristics, making it a promising candidate for further medicinal chemistry optimization.

The synthesis of N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide typically involves multi-step organic reactions, including amide coupling and sulfonylation processes. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are employed to ensure the compound's purity and structural integrity. Current research trends focus on improving the synthetic yield and developing more efficient green chemistry approaches for its production.

From a pharmacological perspective, preliminary studies suggest that this compound may exhibit interesting biological activity profiles. The thiazole-furan hybrid system is particularly noteworthy, as similar structural motifs have demonstrated anti-inflammatory, antimicrobial, and anticancer properties in related compounds. However, comprehensive in vitro and in vivo evaluations are still needed to fully characterize its therapeutic potential and structure-activity relationships.

In the field of agrochemical research, derivatives containing both thiazole and furan rings have shown promise as pesticide intermediates or plant growth regulators. The specific combination of functional groups in CAS 923073-55-6 may offer advantages in terms of target specificity and environmental stability, though detailed studies on its agricultural applications remain to be conducted.

The compound's physicochemical properties, including its solubility, melting point, and stability under various conditions, are important considerations for both research and potential commercial applications. Recent advances in computational chemistry have enabled more accurate predictions of these properties, facilitating the design of optimized derivatives with improved bioavailability and formulation characteristics.

Quality control and analytical method development for 923073-55-6 represent another active area of investigation. Researchers are developing robust HPLC methods and spectroscopic techniques to ensure accurate quantification and characterization of this compound in various matrices. These methods are crucial for supporting preclinical studies and potential scale-up processes.

From a commercial perspective, the global market for specialty chemicals like N-(4-tert-butyl-1,3-thiazol-2-yl)-4-{(furan-2-yl)methyl(methyl)sulfamoyl}benzamide is experiencing steady growth, driven by increasing R&D investments in pharmaceutical intermediates and fine chemicals. The compound's patent status and regulatory considerations are important factors that will influence its future development trajectory.

Ongoing research efforts are focused on exploring the full potential of this interesting molecular scaffold. Future directions may include the development of structure-activity relationship studies, investigation of its metabolic stability, and evaluation of potential drug-drug interactions. As with any promising chemical entity, thorough toxicological assessment and ADME studies will be essential steps in its development pathway.

In conclusion, CAS 923073-55-6 represents an intriguing chemical entity with multiple potential applications across different scientific domains. Its unique structural features and the growing body of research on related compounds suggest that it may offer valuable opportunities for innovation in drug discovery and agricultural chemistry. As research continues to unfold, this compound may emerge as an important building block for the development of novel bioactive molecules with improved efficacy and safety profiles.